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Compound of Interest
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Cat. No.: B1682202 Get Quote

For researchers, scientists, and drug development professionals requiring precise and reliable

nitrogen determination, the selection of an appropriate analytical instrument is paramount. This

guide provides a comprehensive comparison of the Analytik Jena multi N/C 2300 CLD detector

for nitrogen with prominent alternatives on the market. The comparison is based on objective

performance data and detailed experimental protocols to aid in an informed decision-making

process.

Executive Summary
The Analytik Jena multi N/C 2300 CLD is a specialized nitrogen analyzer utilizing high-

temperature catalytic combustion and chemiluminescence detection (CLD). It is particularly

well-suited for the analysis of small, particle-rich samples and finds extensive application in

total protein determination.[1] Key competitors include the Agilent 8255 Nitrogen

Chemiluminescence Detector (NCD), the Teledyne Tekmar Torch TOC/TN Analyzer, and the

Shimadzu TNM-L Total Nitrogen Measuring Unit. Each of these instruments offers robust

performance, yet they possess distinct features and specifications that may render them more

suitable for specific applications.

Quantitative Performance Comparison
The following table summarizes the key performance specifications for the Analytik Jena multi

N/C 2300 CLD and its competitors. Data has been compiled from manufacturer specifications

and technical documentation.
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Feature
Analytik Jena
multi N/C 2300
CLD

Agilent 8255
NCD

Teledyne
Tekmar Torch

Shimadzu
TNM-L

Detection

Principle

High-

Temperature

Catalytic

Combustion with

CLD

High-

Temperature

Combustion with

CLD

High-

Temperature

Combustion with

CLD

720°C Catalytic

Thermal

Decomposition

with CLD

Detection Limit
0.005 mg/L (5

µg/L) TNb[2]
< 3 pg(N)/sec 50 ppb (µg/L) 5 µg/L

Measurement

Range

0 - 200 mg/L TNb

(up to 20,000

mg/L with

dilution)[2]

> 10⁴ Linearity
50 ppb - 2,000

ppm (mg/L)

up to 10,000

mg/L

Precision 1 - 2% RSD[3]
< 1.5% RSD

over 8 hours
≤1.5% RSD CV ≤ 1.5%

Analysis Time

Approx. 3-5

minutes per

parameter[3]

Not explicitly

stated

Approx. 20

minutes for

triplicate

analysis[4]

2-5 minutes per

injection

Key Features

Septum-free

direct injection

for particle-rich

samples, suitable

for small sample

volumes (10-500

µL).[1][5]

Picogram-level

detection, no

hydrocarbon

quenching, linear

and equimolar

response.[6]

Intellidilution

feature for

automatic

dilution of over-

range samples.

[7]

Simultaneous

TOC and TN

measurement,

no interference

from metallic

ions or bromine.

[8]

Experimental Protocols
The fundamental principle behind all compared detectors is the high-temperature oxidation of

nitrogen-containing compounds to nitric oxide (NO), followed by the chemiluminescent reaction
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of NO with ozone (O₃). The emitted light is detected by a photomultiplier tube and is

proportional to the nitrogen concentration.

General Experimental Workflow
The following diagram illustrates the common experimental workflow for nitrogen determination

using a chemiluminescence detector.

General Experimental Workflow for Nitrogen Analysis by CLD
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Caption: General workflow for nitrogen analysis using a CLD.

Detailed Methodologies
1. Analytik Jena multi N/C 2300 CLD: Total Nitrogen in Wastewater

This protocol is based on the operational principles of the multi N/C 2300 and standard

methods for water analysis.

Sample Preparation:

Collect wastewater samples in clean, pre-rinsed plastic or glass bottles.

If the sample contains large particulates, homogenize using a high-speed blender.
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For the determination of Total Bound Nitrogen (TNb), no prior removal of inorganic carbon

is typically required unless specified by the analytical goal.

Instrument Setup:

Set the combustion furnace temperature to a recommended value, typically around 850°C.

Ensure a continuous supply of carrier gas (e.g., oxygen or synthetic air) and ozone

precursor gas.

Calibrate the instrument using a series of freshly prepared nitrogen standards (e.g.,

potassium nitrate) covering the expected sample concentration range.

Sample Analysis:

Load the prepared samples into the autosampler. The multi N/C 2300's direct injection

system is particularly advantageous for samples containing suspended solids.[1]

Initiate the analysis sequence. The sample is directly injected into the combustion tube.

Nitrogen compounds are converted to nitric oxide (NO).

The NO gas is transported to the CLD, where it reacts with ozone.

The resulting chemiluminescence is detected and quantified. The software automatically

calculates the nitrogen concentration based on the calibration curve.

2. Agilent 8255 NCD: Trace Nitrogen Analysis in Organic Solvents

This protocol is a generalized procedure based on the capabilities of the Agilent 8255 NCD,

often coupled with a gas chromatograph (GC).

Sample Preparation:

Ensure the organic solvent sample is homogeneous. If necessary, filter to remove any

particulate matter that could interfere with the GC injection.
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Prepare calibration standards by dissolving a suitable nitrogen-containing compound (e.g.,

pyridine in isooctane) at various concentrations.

Instrument Setup (GC-NCD):

Install an appropriate GC column for the solvent and analytes of interest.

Set the GC oven temperature program, injector temperature, and carrier gas flow rate.

Set the NCD burner temperature (e.g., 900°C) and detector gas flows (hydrogen and

oxygen/air).

Calibrate the system by injecting the prepared standards.

Sample Analysis:

Inject a known volume of the sample into the GC.

The nitrogen-containing compounds are separated by the GC column and elute into the

NCD.

In the NCD burner, the compounds are combusted, and nitrogen is converted to NO.

The NO reacts with ozone in the reaction chamber, and the emitted light is detected.

The resulting peaks are integrated, and the nitrogen concentration is determined.

Signaling Pathways and Logical Relationships
The core of chemiluminescence detection for nitrogen involves a specific chemical reaction

pathway. The following diagram illustrates this process.
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Chemiluminescence Detection Pathway for Nitrogen
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Caption: The chemical reaction pathway in a CLD for nitrogen.
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Conclusion
The Analytik Jena multi N/C 2300 CLD stands out for its robust handling of particle-rich and

small-volume samples, making it a strong contender for applications in environmental analysis

and protein determination in pharmaceuticals.[1] Its direct injection system minimizes sample

carryover and handling, enhancing workflow efficiency.[9]

Alternative detectors such as the Agilent 8255 NCD offer exceptional sensitivity at the picogram

level, which is ideal for trace analysis when coupled with gas chromatography.[6] The Teledyne

Tekmar Torch provides the convenience of automated sample dilution, which is beneficial for

laboratories analyzing samples with a wide range of nitrogen concentrations.[7] The Shimadzu

TNM-L is a versatile option that allows for simultaneous TOC and TN analysis, which can

improve laboratory productivity.[8]

The choice of the most suitable nitrogen chemiluminescence detector will ultimately depend on

the specific analytical requirements, including sample matrix, expected concentration range,

required sensitivity, and desired level of automation. This guide provides the foundational data

to assist researchers and professionals in making a well-informed decision based on their

unique application needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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